![molecular formula C21H11BrN2O2S B302965 5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B302965.png)
5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione
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Overview
Description
5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione, also known as BRD-0705, is a small molecule that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound belongs to the family of isoindolinone derivatives and has been studied extensively for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione is not yet fully understood. However, studies have suggested that the compound may exert its pharmacological effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the Wnt/β-catenin pathway. This compound has also been reported to inhibit the activity of various enzymes, including HDACs and PDEs, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. The compound has been reported to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and modulate immune responses. In addition, this compound has been shown to regulate glucose metabolism and insulin signaling pathways, improve insulin sensitivity, and reduce inflammation in animal models of diabetes. The compound has also been reported to exhibit neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. The compound has been shown to exhibit potent anti-cancer activity at nanomolar concentrations, making it a promising candidate for further development as an anti-cancer agent. However, the synthesis of this compound is complex and requires multiple steps, which may limit its availability for lab experiments. In addition, the exact mechanism of action of the compound is not yet fully understood, which may hinder its further development as a therapeutic agent.
Future Directions
There are several future directions for research on 5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione. One area of interest is the development of more efficient synthesis methods for the compound, which may increase its availability for lab experiments and clinical studies. Another area of interest is the elucidation of the exact mechanism of action of this compound, which may provide insights into its therapeutic potential and aid in the development of more potent and selective analogs. In addition, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of the compound in vivo, as well as its potential for drug-drug interactions and toxicity. Overall, this compound has shown promising results in preclinical studies and warrants further investigation as a potential therapeutic agent for various diseases.
Synthesis Methods
The synthesis of 5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione involves a multi-step process that begins with the reaction of 2-aminothiophenol and 4-bromobenzaldehyde to form 5-(4-bromophenyl)-1,3-benzothiazole. This intermediate is then reacted with isatin to yield this compound. The overall yield of the synthesis is reported to be around 30%.
Scientific Research Applications
5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)-1H-isoindole-1,3(2H)-dione has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. The compound has been shown to exhibit potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. It has also been reported to have anti-diabetic effects by regulating glucose metabolism and insulin signaling pathways. In addition, this compound has been studied for its neuroprotective effects and has shown promising results in animal models of neurodegenerative diseases.
properties
Molecular Formula |
C21H11BrN2O2S |
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Molecular Weight |
435.3 g/mol |
IUPAC Name |
5-(1,3-benzothiazol-2-yl)-2-(4-bromophenyl)isoindole-1,3-dione |
InChI |
InChI=1S/C21H11BrN2O2S/c22-13-6-8-14(9-7-13)24-20(25)15-10-5-12(11-16(15)21(24)26)19-23-17-3-1-2-4-18(17)27-19/h1-11H |
InChI Key |
QFIIJAYWNRULDL-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC4=C(C=C3)C(=O)N(C4=O)C5=CC=C(C=C5)Br |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC4=C(C=C3)C(=O)N(C4=O)C5=CC=C(C=C5)Br |
Origin of Product |
United States |
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